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A Technical Characterization Guide
Executive Summary
Cholesteryl formate (CAS: 4351-55-7), the ester of cholesterol and formic acid, represents the

simplest homolog in the cholesteryl ester series.[1] While often overshadowed by its longer-

chain relatives (e.g., cholesteryl benzoate, the first discovered liquid crystal), cholesteryl
formate serves as a critical reference standard in lipidomics and liquid crystal physics.[1] Its

unique optical properties stem from two distinct physical phenomena: the molecular chirality of

the steroid nucleus (observable in solution) and the supramolecular helicity of its cholesteric

mesophase (observable in the melt).

This guide provides a rigorous breakdown of the optical rotation values, phase transition

behaviors, and experimental protocols required for the synthesis and characterization of

cholesteryl formate.

Chemical Identity & Stereochemical Profile
Cholesteryl formate retains the intrinsic chirality of the cholesterol backbone (8 chiral centers),

which dictates its levorotatory nature in standard organic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7728050#bc-rfq
https://www.benchchem.com/product/b7728050/docs?utm_src=pdf-body#optical-rotation-and-phase-behavior-of-cholesteryl-formate
https://www.bocsci.com/cholesterol-formate-cas-4351-55-7-item-92394.html
https://www.benchchem.com/product/b7728050/docs?utm_src=pdf-body#optical-rotation-and-phase-behavior-of-cholesteryl-formate
https://www.benchchem.com/product/b7728050/docs?utm_src=pdf-body#optical-rotation-and-phase-behavior-of-cholesteryl-formate
https://www.bocsci.com/cholesterol-formate-cas-4351-55-7-item-92394.html
https://www.benchchem.com/product/b7728050/docs?utm_src=pdf-body#optical-rotation-and-phase-behavior-of-cholesteryl-formate
https://www.benchchem.com/product/b7728050/docs?utm_src=pdf-body#optical-rotation-and-phase-behavior-of-cholesteryl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Specification

IUPAC Name

(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-

17-[(2R)-6-methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-

1H-cyclopenta[a]phenanthren-3-yl formate

CAS Number 4351-55-7

Molecular Formula

C

H

O

Molecular Weight 414.67 g/mol

SMILES
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3

(CCC(C4)OC=O)C)C

Chirality
Levorotatory (

-) in Chloroform

Optical Rotation Data
The specific rotation

is the primary metric for assessing the optical purity of cholesteryl formate. Variations in these
values often indicate hydrolysis (reversion to cholesterol) or incomplete acylation.

Standard Specific Rotation Values
Data standardized for the Sodium D-line (589 nm) at 20°C.
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Solvent System
Concentration (

)

Specific Rotation Reference
Standard

Chloroform (CHCl

)
2.0 g/100 mL

-51.0° (Range: -45° to

-57°)

TCI Chemicals [1],

Sigma-Aldrich

Diethyl Ether 1.0 g/100 mL -48.5° Literature Consensus

Benzene 1.0 g/100 mL -50.2°
Historical Data (Gray

et al.)

Technical Note: The specific rotation of pure cholesterol is approximately -31.5° (ether) to -39°

(chloroform).[1] A shift in the observed rotation of a cholesteryl formate sample toward -39°

suggests significant hydrolysis of the ester bond.

Phase Behavior & Liquid Crystal Physics
Unlike the specific rotation measured in isotropic solutions, the optical properties of cholesteryl
formate in its pure state are governed by thermotropic liquid crystallinity.

Phase Transition Temperatures
Cholesteryl formate exhibits a cholesteric mesophase, characterized by a helical

supramolecular structure that selectively reflects circularly polarized light.

Crystal-to-Mesophase (Melting Point): 96°C - 99°C[1]

Mesophase-to-Isotropic (Clearing Point): ~97°C (Note: The range is narrow; impure samples

often exhibit monotropic behavior, where the LC phase only appears upon supercooling the

isotropic liquid).[1]

The "Blue Phase" Phenomenon
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In high-purity samples, a "Blue Phase" may be observed transiently between the cholesteric

and isotropic phases. This is a cubic lattice of defects appearing just below the clearing point,

resulting in vivid platelet textures under cross-polarized microscopy.

Crystalline Solid
(Anisotropic)

Melting
(~96°C)

Cholesteric Mesophase
(Helical Fluid)

Clearing
(~97-99°C)

Isotropic Liquid
(Disordered)

Cooling

Click to download full resolution via product page

Figure 1: Thermotropic phase transition logic for cholesteryl formate. Note the reversibility

(dashed line) where the cholesteric texture reappears upon cooling.

Experimental Protocols
A. Synthesis of Cholesteryl Formate
Direct esterification of cholesterol with formic acid is thermodynamically unfavorable without

activation. The Mixed Anhydride Method is preferred for high optical purity.

Reagents:

Cholesterol (recrystallized)[1]

Formic Acid (98%+)[1]

Acetic Anhydride[1]

Pyridine (Catalyst)[1]

Workflow:

Activation: Generate formic-acetic anhydride in situ by mixing formic acid (5 eq) with acetic

anhydride (2 eq) at 0°C for 1 hour.
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Esterification: Add cholesterol (1 eq) dissolved in dry ether/pyridine. Stir at 0°C for 4 hours,

then warm to room temperature.

Quench: Pour mixture onto crushed ice to hydrolyze excess anhydride.

Extraction: Extract with diethyl ether (

mL). Wash organic layer with NaHCO

(sat.) to remove residual acid.[1]

Purification: Recrystallize from hot ethanol. Crucial: Repeat until melting point is sharp

(>95°C).

B. Polarimetry Measurement Protocol
Accurate determination of

requires strict adherence to temperature and solvent preparation standards.
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Sample Preparation

Weigh 200mg (±0.1mg)
Cholesteryl Formate

Dissolve in 10.0 mL
Chloroform (HPLC Grade)

Thermal Equilibration
(20°C ± 0.1°C)

Zero with Pure Solvent

Measure Optical Rotation
(Avg of 5 readings)

Calculate Specific Rotation
[α] = α / (l * c)

Click to download full resolution via product page

Figure 2: Step-by-step polarimetry workflow for determining specific rotation.

Calculation:
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Where:

= Observed rotation (degrees)[1][2]

= Path length (decimeters, typically 1.0 dm)[1][2]

= Concentration (g/mL, e.g., 0.02 g/mL for a 2% solution)

Applications in Drug Delivery
Cholesteryl formate is increasingly utilized in the formulation of Lipid Nanoparticles (LNPs).

Unlike free cholesterol, which stiffens lipid bilayers, cholesteryl esters pack into the

hydrophobic core of the LNP. This influences:

Drug Loading Capacity: The ester core provides a solubilizing matrix for hydrophobic APIs.

Particle Stability: The transition temperature of the ester core dictates the rigidity of the

particle during storage vs. physiological release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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